![molecular formula C26H40O7 B611419 Tonantzitlolone](/img/structure/B611419.png)
Tonantzitlolone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tonantzitlolone is a natural agonist of tprc1/4/5 channels, also acting as a dual pkcα and pkcθ activator, inducing an insulin resistant phenotype by inhibiting irs1 and the pi3k/akt pathway, activating the heat shock factor 1 (hsf1) transcription factor driving glucose dependency
Scientific Research Applications
Enantioselective Total Synthesis
Tonantzitlolone, a 15-membered macrocyclic diterpene, has been successfully synthesized enantioselectively, which is significant for its structural and medicinal research. This synthesis involved key steps like Julia olefination and E-selective ring-closing metathesis, establishing the compound's absolute configuration (Jasper et al., 2005).
Inhibition of Cell Proliferation and Kinesin-5 Function
This compound A, both in its natural and synthetic enantiomeric forms, has shown notable cytostatic activity. It induces monoastral spindle formation in cells, indicating an inhibitory effect on kinesin-5, a mitotic motor molecule. This specific inhibition has been confirmed through in vitro assays, demonstrating potential applications in cancer research (Pfeffer et al., 2016).
Activation of PKCα and PKCθ in Renal Cell Carcinoma
In clear cell renal cell carcinoma (CCRCC), this compound acts as a dual activator of PKCα and PKCθ. This activation leads to an insulin-resistant phenotype by inhibiting IRS1 and the PI3K/Akt pathway, while simultaneously activating the transcription factor heat shock factor 1 (HSF1). This induces a metabolic catastrophe in CCRCC cells, highlighting this compound's potential as a therapeutic agent (Sourbier et al., 2014).
Nanomolar Potency Activator of TRPC Channels
This compound has been identified as a potent activator of transient receptor potential canonical (TRPC) channels, specifically TRPC1/4/5. Its cytotoxicity towards certain cancer cells, like renal cell carcinoma cells, suggests its potential in cancer therapy research (Rubaiy et al., 2018).
properties
Molecular Formula |
C26H40O7 |
---|---|
Molecular Weight |
464.6 g/mol |
IUPAC Name |
[(1R,2S,3R,6S,8Z,10S,12R,14R,15R)-1,2-dihydroxy-3,7,7,10,14-pentamethyl-11-oxo-16,17-dioxatricyclo[10.3.1.13,6]heptadec-8-en-15-yl] (E)-3-methylpent-2-enoate |
InChI |
InChI=1S/C26H40O7/c1-8-15(2)13-20(27)31-22-17(4)14-18-21(28)16(3)9-11-24(5,6)19-10-12-25(7,33-19)23(29)26(22,30)32-18/h9,11,13,16-19,22-23,29-30H,8,10,12,14H2,1-7H3/b11-9-,15-13+/t16-,17+,18+,19-,22+,23-,25+,26-/m0/s1 |
InChI Key |
YMEAIOHYSIGDJY-VDLZEVDKSA-N |
Isomeric SMILES |
CC/C(=C/C(=O)O[C@@H]1[C@@H](C[C@@H]2C(=O)[C@H](/C=C\C([C@@H]3CC[C@@](O3)([C@@H]([C@]1(O2)O)O)C)(C)C)C)C)/C |
SMILES |
CCC(=CC(=O)OC1C(CC2C(=O)C(C=CC(C3CCC(O3)(C(C1(O2)O)O)C)(C)C)C)C)C |
Canonical SMILES |
CCC(=CC(=O)OC1C(CC2C(=O)C(C=CC(C3CCC(O3)(C(C1(O2)O)O)C)(C)C)C)C)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
TZL; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.